(αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile
(αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile
Brand Name:
Vulcanchem
CAS No.:
71962-66-8
VCID:
VC0104349
InChI:
InChI=1S/C14H11NO2/c15-10-14(16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14,16H/t14-/m0/s1
SMILES:
C1=CC=C(C=C1)OC2=CC=CC(=C2)C(C#N)O
Molecular Formula:
C14H11NO2
Molecular Weight:
225.24 g/mol
(αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile
CAS No.: 71962-66-8
Reference Standards
VCID: VC0104349
Molecular Formula: C14H11NO2
Molecular Weight: 225.24 g/mol
| CAS No. | 71962-66-8 |
|---|---|
| Product Name | (αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile |
| Molecular Formula | C14H11NO2 |
| Molecular Weight | 225.24 g/mol |
| IUPAC Name | (2R)-2-hydroxy-2-(3-phenoxyphenyl)acetonitrile |
| Standard InChI | InChI=1S/C14H11NO2/c15-10-14(16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14,16H/t14-/m0/s1 |
| Standard InChIKey | GXUQMKBQDGPMKZ-AWEZNQCLSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)[C@H](C#N)O |
| SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C(C#N)O |
| Canonical SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C(C#N)O |
| Synonyms | (R)-α-Hydroxy-3-phenoxybenzeneacetonitrile; (R)-α-Cyano-3-phenoxybenzyl Alcohol |
| PubChem Compound | 156232 |
| Last Modified | Nov 11 2021 |
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